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Compound of Interest

Compound Name: 4-(Morpholinomethyl)benzoic acid

Cat. No.: B107514

Abstract

This technical guide provides a detailed protocol and in-depth analysis for the structural
characterization of 4-(Morpholinomethyl)benzoic acid using high-resolution *H and 3C
Nuclear Magnetic Resonance (NMR) spectroscopy. Aimed at researchers, scientists, and drug
development professionals, this document explains the causality behind experimental choices,
from sample preparation to spectral interpretation. It includes comprehensive methodologies,
expected spectral data, and a discussion of the key structural features revealed by NMR,
ensuring scientific integrity and reproducibility.

Introduction

4-(Morpholinomethyl)benzoic acid is a bifunctional organic molecule incorporating a rigid
para-substituted benzene ring, a flexible morpholine heterocycle, and a carboxylic acid group.
This unique combination of moieties makes it a valuable building block in medicinal chemistry
and materials science. Accurate structural confirmation and purity assessment are critical for its
application, and NMR spectroscopy is the most powerful technique for this purpose. This guide
presents a definitive workflow for acquiring and interpreting the *H and *3C NMR spectra of this
compound, ensuring unambiguous assignment of all proton and carbon signals.

Molecular Structure and Atom Numbering
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To facilitate clear and unambiguous spectral assignment, the atoms of 4-
(Morpholinomethyl)benzoic acid are numbered as shown below. This numbering scheme will
be used throughout the analysis.

 To cite this document: BenchChem. [Application Note: 1H and 13C NMR Characterization of
4-(Morpholinomethyl)benzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107514#1h-and-13c-nmr-characterization-of-4-
morpholinomethyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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